Cas no 1804294-03-8 (2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804294-03-8
• MF: C₈H₄F₄N₂O
• MW: 220.123775482178
• CID: 4912393
• Update Time: 2025-10-09

2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F4N2O/c9-7-3-6(15-8(10,11)12)5(1-2-13)4-14-7/h3-4H,1H2
• InChI Key： QLDJYKAZUMOAFJ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile

Professional Introduction to 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804294-03-8)

2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804294-03-8, is a fluorinated pyridine derivative featuring both a fluoro group and a trifluoromethoxy substituent. These structural characteristics make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel drugs targeting complex diseases.

The significance of this compound lies in its versatility as a building block for more intricate chemical structures. The presence of both fluorine and oxygen-containing functional groups enhances its reactivity, allowing for further functionalization through a range of synthetic methodologies. In recent years, there has been a growing interest in fluorinated pyridines due to their ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of drug candidates.

Recent advancements in medicinal chemistry have highlighted the role of 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile in the design of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, studies have demonstrated its utility in the synthesis of potent kinase inhibitors, which are essential for treating cancers and inflammatory disorders. The trifluoromethoxy group, in particular, has been shown to enhance the binding affinity of molecules to their target proteins, making it a desirable feature in drug design.

In addition to its applications in pharmaceuticals, this compound has shown promise in agrochemical research. Fluorinated pyridines are known for their ability to confer resistance to degradation by environmental factors, making them suitable for developing more durable pesticides and herbicides. The specific arrangement of functional groups in 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile allows for the creation of compounds with enhanced efficacy against pests while maintaining low toxicity to non-target organisms.

The synthesis of 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as cross-coupling reactions and palladium-catalyzed transformations, are often employed to achieve high yields and purity. The compound's stability under various reaction conditions makes it a reliable choice for researchers seeking to explore new synthetic pathways.

From a regulatory perspective, the handling and use of 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile must adhere to stringent safety guidelines to ensure the well-being of researchers and the environment. While it is not classified as a hazardous material, proper storage and disposal procedures are essential to prevent unintended exposure. Laboratories working with this compound should implement robust safety protocols, including the use of personal protective equipment (PPE) and fume hoods.

The growing body of research on fluorinated pyridines underscores their importance in modern chemistry. As new methodologies emerge, the potential applications of compounds like 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile are likely to expand further. Collaborative efforts between academia and industry will continue to drive innovation in this field, leading to the discovery of novel therapeutics and agricultural solutions.

In conclusion, 2-Fluoro-4-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804294-03-8) is a versatile and valuable compound with significant implications for pharmaceutical and agrochemical research. Its unique structural features make it an ideal candidate for synthesizing biologically active molecules with improved pharmacological properties. As research progresses, this compound will continue to play a crucial role in advancing our understanding of complex biological systems and developing effective treatments for various diseases.